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Compound of Interest

Compound Name: Z-Lys-OMe hydrochloride

CAS No.: 26348-68-5

Cat. No.: B554314

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Z-Lys-OMe
hydrochloride, a critical building block in the field of peptide chemistry. This document details

its chemical properties, provides explicit experimental protocols for its use, and visualizes key

chemical transformations and workflows. It is intended to serve as a valuable resource for

researchers, scientists, and professionals involved in drug development and peptide synthesis.

Core Concepts: The Role of Z-Lys-OMe
Hydrochloride in Peptide Synthesis
Z-Lys-OMe hydrochloride, chemically known as Nα-benzyloxycarbonyl-L-lysine methyl ester

hydrochloride, is a derivative of the amino acid lysine. In peptide synthesis, it is crucial to

control the reactivity of the various functional groups within an amino acid to ensure the

formation of the correct peptide bond sequence. Z-Lys-OMe hydrochloride is strategically

modified with protecting groups to achieve this control.
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The benzyloxycarbonyl (Z) group protects the alpha-amino (Nα) terminus. This group is stable

under a range of conditions but can be selectively removed, a process known as deprotection.

The methyl ester (-OMe) group protects the C-terminal carboxylic acid, preventing it from

reacting during peptide coupling steps. The hydrochloride salt form enhances the compound's

stability and solubility. By protecting the alpha-amino and carboxyl termini, the epsilon-amino

group on the lysine side chain is available for specific modifications or for peptide bond

formation.

Quantitative Data Summary
A summary of the key chemical and physical properties of Z-Lys-OMe hydrochloride is

presented in the table below for easy reference and comparison.

Property Value Reference

Chemical Name

Nα-[(phenylmethoxy)carbonyl]-

L-lysine, methyl ester,

monohydrochloride

[1]

CAS Number 26348-68-5 [1]

Molecular Formula C₁₅H₂₂N₂O₄ • HCl [1]

Molecular Weight 330.8 g/mol [1]

Appearance White to off-white powder

Purity ≥98% [1]

Solubility

DMF: 30 mg/ml, DMSO: 10

mg/ml, Ethanol: 30 mg/ml,

PBS (pH 7.2): 10 mg/ml

[1]

Storage
4°C, sealed storage, away

from moisture
[2]

Experimental Protocols
The following sections provide detailed methodologies for the key experiments involving Z-Lys-
OMe hydrochloride: peptide coupling and Nα-deprotection. These protocols are fundamental
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to its application in solution-phase peptide synthesis.

Peptide Coupling using Z-Lys-OMe Hydrochloride
This protocol describes the formation of a dipeptide by coupling an Nα-protected amino acid

(e.g., Fmoc-Ala-OH) with Z-Lys-OMe hydrochloride.

Materials:

Z-Lys-OMe hydrochloride

Nα-protected amino acid (e.g., Fmoc-Ala-OH)

N,N'-Dicyclohexylcarbodiimide (DCC)

1-Hydroxybenzotriazole (HOBt)

N,N-Diisopropylethylamine (DIPEA)

Anhydrous Dichloromethane (DCM)

Anhydrous N,N-Dimethylformamide (DMF)

Ethyl acetate

1 M Hydrochloric acid (HCl)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄)

Silica gel for column chromatography

Procedure:

Neutralization of Z-Lys-OMe hydrochloride: Dissolve Z-Lys-OMe hydrochloride (1.0

equivalent) in anhydrous DCM. Add DIPEA (1.1 equivalents) to neutralize the hydrochloride
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salt and stir the solution at room temperature for 15 minutes.

Activation of the Nα-protected amino acid: In a separate flask, dissolve the Nα-protected

amino acid (e.g., Fmoc-Ala-OH, 1.0 equivalent) and HOBt (1.1 equivalents) in anhydrous

DMF. Cool the solution to 0 °C in an ice bath.

Add DCC (1.1 equivalents) to the cooled solution of the Nα-protected amino acid and HOBt.

A white precipitate of dicyclohexylurea (DCU) will form. Stir the mixture at 0 °C for 30

minutes.

Coupling Reaction: Add the neutralized Z-Lys-OMe solution from step 1 to the activated

amino acid mixture from step 3. Allow the reaction mixture to slowly warm to room

temperature and stir overnight.

Work-up: Monitor the reaction progress by thin-layer chromatography (TLC). Once the

reaction is complete, filter the mixture to remove the precipitated DCU. Dilute the filtrate with

ethyl acetate and wash successively with 1 M HCl, saturated NaHCO₃ solution, and brine.

Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under

reduced pressure. Purify the crude product by silica gel column chromatography to yield the

pure protected dipeptide.

Nα-Deprotection of the Z-Group
This protocol describes the removal of the Nα-benzyloxycarbonyl (Z) group from the newly

synthesized dipeptide via catalytic hydrogenation.

Materials:

Nα-Z-protected peptide

Methanol

10% Palladium on carbon (Pd/C)

Hydrogen gas (H₂) or a hydrogen donor like ammonium formate

Celite
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Procedure:

Dissolve the Nα-Z-protected peptide in methanol.

Carefully add 10% Pd/C catalyst to the solution.

If using a hydrogen donor, add ammonium formate. Alternatively, place the reaction mixture

under a hydrogen atmosphere (e.g., using a balloon filled with H₂).

Stir the reaction mixture vigorously at room temperature.

Monitor the reaction progress by TLC. Upon completion, carefully filter the reaction mixture

through a pad of Celite to remove the Pd/C catalyst. Caution: Pd/C can be pyrophoric when

dry; ensure the filter cake remains moist.

Concentrate the filtrate under reduced pressure to yield the deprotected peptide.

Visualizations: Workflows and Pathways
The following diagrams, generated using the DOT language, illustrate the key processes in the

application of Z-Lys-OMe hydrochloride in peptide synthesis.
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Caption: Workflow for the synthesis of a protected dipeptide using Z-Lys-OMe hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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